1-Bromo-4-[(7-bromoheptyl)oxy] benzene

• Molecular Formula: C13H18Br2O
• Molecular Weight: 350.09 g/mol
• IUPAC Name: 1-bromo-4-(7-bromoheptoxy)benzene
• InChI: InChI=1S/C13H18Br2O/c14-10-4-2-1-3-5-11-16-13-8-6-12(15)7-9-13/h6-9H,1-5,10-11H2
• InChI Key: TVQLSDINKDVXBP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1OCCCCCCCBr)Br

Description

1-Bromo-4-[(7-bromoheptyl)oxy]benzene (C₁₃H₁₈Br₂O) is a brominated aromatic compound featuring a benzene ring substituted with a bromine atom at the 1-position and a 7-bromoheptyloxy chain at the 4-position. The presence of two bromine atoms—one on the aromatic ring and another at the terminal position of the heptyl chain—imparts distinct reactivity and functional versatility. This compound is primarily utilized as an intermediate in organic synthesis, particularly in cross-coupling reactions and alkylation processes. Its bifunctional nature allows for sequential modifications, making it valuable in pharmaceuticals, agrochemicals, and materials science .

Comparison with Similar Compounds

Structural and Functional Group Comparisons

a) 1-Bromo-4-(heptyloxy)benzene (C₁₃H₁₉BrO)

• Key Difference : Lacks the terminal bromine on the heptyl chain.
• Impact: Reduced reactivity for nucleophilic substitution at the alkyl chain. Primarily used as a mono-functional reagent in etherification or as a surfactant precursor.
• Safety : Lower environmental persistence compared to the dibrominated analog .

b) 1-Bromo-4-(trifluoromethoxy)benzene (C₇H₄BrF₃O)

• Key Difference : Replaces the heptyloxy chain with a trifluoromethoxy (-OCF₃) group.
• Impact : The electron-withdrawing -OCF₃ group reduces electrophilic aromatic substitution reactivity but enhances thermal and oxidative stability. Widely used in pharmaceutical intermediates .
• Market Trends : Growing demand due to applications in fluorinated drug candidates (e.g., antiviral agents) .

c) 1-Bromo-4-((2-ethylhexyl)oxy)benzene (C₁₄H₂₁BrO)

• Key Difference : Branched 2-ethylhexyloxy chain vs. linear 7-bromoheptyloxy.
• Impact: Increased steric hindrance reduces crystallization tendency, enhancing solubility in nonpolar solvents. Used in polymer additives and plasticizers .

d) 1-[4-[(7-Bromoheptyl)oxy]-2-hydroxy-5-(2-propenyl)phenyl]ethanone

• Key Difference : Additional 2-hydroxy and propenyl substituents on the benzene ring.
• Impact : Enables conjugation reactions (e.g., Diels-Alder) for natural product synthesis. The hydroxyl group introduces hydrogen-bonding capability, relevant in supramolecular chemistry .

Physical and Chemical Properties

Compound	Molecular Formula	Molecular Weight (g/mol)	Boiling Point (°C)	Key Applications
1-Bromo-4-[(7-bromoheptyl)oxy]benzene	C₁₃H₁₈Br₂O	~340	300–310 (est.)	Bifunctional alkylation, polymers
1-Bromo-4-(trifluoromethoxy)benzene	C₇H₄BrF₃O	241.01	185–190	Pharmaceuticals, agrochemicals
1-Bromo-4-(heptyloxy)benzene	C₁₃H₁₉BrO	271.20	280–290	Surfactants, ether synthesis
1-Bromo-4-((2-ethylhexyl)oxy)benzene	C₁₄H₂₁BrO	285.22	270–280	Plasticizers, lubricants